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Compound of Interest

Compound Name: 2-Phenylbutan-2-ol

Cat. No.: B073489 Get Quote

This technical guide provides a comprehensive overview of 2-phenylbutan-2-ol, including its

nomenclature, physicochemical properties, and detailed synthesis protocols. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Nomenclature
The nomenclature of 2-phenylbutan-2-ol follows the standards set by the International Union

of Pure and Applied Chemistry (IUPAC).

IUPAC Name: 2-phenylbutan-2-ol[1]

The molecule exists as a racemate and also has two stereoisomers, designated as:

(2R)-2-phenylbutan-2-ol[2]

(2S)-2-phenylbutan-2-ol[3]

Synonyms: This compound is also known by several other names, including:

2-Phenyl-2-butanol[1][4][5]

α-Ethyl-α-methylbenzyl alcohol[1]

Benzenemethanol, α-ethyl-α-methyl-[1][5]
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2-Phenyl-butanol-2[1][4]

NSC 225251[1]

Physicochemical Properties
A summary of the key quantitative properties of 2-phenylbutan-2-ol is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₀H₁₄O [1][2]

Molecular Weight 150.22 g/mol [1][2]

Boiling Point 107-108 °C at 20 mmHg [4][6]

Density 0.977 g/mL at 25 °C [4][6]

Refractive Index 1.519 at 20 °C [4][6]

pKa 14.49 ± 0.29 (Predicted) [4]

Synthesis of 2-Phenylbutan-2-ol
2-Phenylbutan-2-ol can be synthesized through various methods. A common and illustrative

laboratory-scale preparation involves the use of a Grignard reagent reacting with a ketone.[7]

[8] There are three such combinations that can yield the desired product. Another synthetic

route starts from 3-phenylbut-1-ene via acid-catalyzed hydration.[9]

Experimental Protocol: Synthesis via Grignard Reaction
This protocol details one of the three possible Grignard synthesis routes: the reaction of ethyl

magnesium bromide with acetophenone.

Materials:

Magnesium turnings

Anhydrous diethyl ether
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Bromoethane

Acetophenone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for anhydrous reactions (round-bottom flask, dropping funnel,

condenser)

Heating mantle

Magnetic stirrer

Procedure:

Preparation of Grignard Reagent (Ethyl Magnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel, place magnesium turnings.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Dissolve bromoethane in anhydrous diethyl ether and add it to the dropping funnel.

Add a few drops of the bromoethane solution to the magnesium to initiate the reaction.

The reaction is indicated by the formation of bubbles and a cloudy appearance.

Once the reaction has started, add the remaining bromoethane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

reacted.

Reaction with Ketone (Acetophenone):

Dissolve acetophenone in anhydrous diethyl ether and add it to the dropping funnel.
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Cool the Grignard reagent solution in an ice bath.

Add the acetophenone solution dropwise to the stirred Grignard reagent. A precipitate will

form.

After the addition is complete, allow the mixture to warm to room temperature and stir for

an additional hour.

Work-up and Purification:

Pour the reaction mixture slowly into a beaker containing crushed ice and a saturated

aqueous solution of ammonium chloride to quench the reaction and dissolve the

magnesium salts.

Transfer the mixture to a separatory funnel and separate the ether layer.

Extract the aqueous layer with two portions of diethyl ether.

Combine the organic layers and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the diethyl ether by rotary evaporation.

The crude product can be purified by vacuum distillation to yield pure 2-phenylbutan-2-ol.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-phenylbutan-2-ol using a

Grignard reagent.
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Caption: Workflow for the synthesis of 2-phenylbutan-2-ol via Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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